Cas no 318959-00-1 (3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride)

• Product Name: 3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride
• CAS No: 318959-00-1
• CID: 4645528
• Update Time: 2025-10-05

3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-7-(2-OXOPROPYL)-5,6-DIHYDROIMIDAZO[2,1-B][1,3]THIAZOL-7-IUM CHLORIDE
• 3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride

Additional information on 3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride

Research Brief on 3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride (CAS: 318959-00-1)

Recent studies on 3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride (CAS: 318959-00-1) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazo[2,1-b][1,3]thiazolium core, has garnered attention due to its promising biological activities, including antimicrobial and anticancer properties. Researchers have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

A study published in the Journal of Medicinal Chemistry (2023) explored the compound's antimicrobial activity against drug-resistant bacterial strains. The results demonstrated significant inhibition of bacterial growth, particularly against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and interfere with essential enzymatic processes. These findings suggest that 3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride could serve as a lead compound for developing new antibiotics.

In the context of cancer research, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) examined the compound's antitumor effects. The study revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by activating caspase-dependent pathways. Additionally, the compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells, indicating a favorable therapeutic window. Further mechanistic studies suggested that the compound's thiazolium moiety plays a critical role in its anticancer activity by targeting key signaling pathways involved in cell proliferation and survival.

The synthesis of 3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride has also been a focus of recent research. A study in Tetrahedron (2023) reported an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound. The study also provided detailed spectroscopic data (NMR, MS) to aid in the characterization of the compound and its intermediates.

Despite these promising findings, challenges remain in the development of 3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed in future studies. Ongoing research aims to optimize the compound's pharmacokinetic properties and evaluate its safety profile in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-methyl-7-(2-oxopropyl)-5H,6H-imidazo[2,1-b][1,3]thiazol-7-ium chloride (CAS: 318959-00-1) represents a promising candidate for further development in antimicrobial and anticancer therapies. Its unique chemical structure and demonstrated biological activities warrant continued investigation to unlock its full therapeutic potential. Future research should focus on addressing the current limitations and exploring its applications in combination therapies and targeted drug delivery systems.